Cas no 68125-02-0 ((2E,4E,6E,8E)-N-(2-methylpropyl)dodeca-2,4,6,8-tetraenamide)

• Product name: (2E,4E,6E,8E)-N-(2-methylpropyl)dodeca-2,4,6,8-tetraenamide
• CAS No: 68125-02-0
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 1724799
• PubChem ID: 6440406

(2E,4E,6E,8E)-N-(2-methylpropyl)dodeca-2,4,6,8-tetraenamide Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E)-N-(2-methylpropyl)dodeca-2,4,6,8-tetraenamide
• Dodecatetraenamide, N-(2-methylpropyl)-
• 68125-02-0
• SCHEMBL6055028

• Inchi： InChI=1S/C16H25NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h6-13,15H,4-5,14H2,1-3H3,(H,17,18)/b7-6+,9-8+,11-10+,13-12+
• InChI Key： VSHOCVUMLJIAFW-JMKMCQKYSA-N
• SMILES： CCCC=CC=CC=CC=CC(=O)NCC(C)C

Computed Properties

• Exact Mass: 247.19375
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 29.1